Cas no 337923-55-4 (2-[(2,6-Dichlorophenyl)sulfanyl]-N-[2-(phenylsulfanyl)ethyl]propanamide)

2-[(2,6-Dichlorophenyl)sulfanyl]-N-[2-(phenylsulfanyl)ethyl]propanamide structure
337923-55-4 structure
Product Name:2-[(2,6-Dichlorophenyl)sulfanyl]-N-[2-(phenylsulfanyl)ethyl]propanamide
CAS No:337923-55-4
MF:C17H17Cl2NOS2
MW:386.358979940414
CID:6630199
PubChem ID:2765512
Update Time:2024-01-04

2-[(2,6-Dichlorophenyl)sulfanyl]-N-[2-(phenylsulfanyl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-dichlorophenyl)sulfanyl-N-(2-phenylsulfanylethyl)propanamide
    • 337923-55-4
    • 2-((2,6-DICHLOROPHENYL)SULFANYL)-N-(2-(PHENYLSULFANYL)ETHYL)PROPANAMIDE
    • AKOS005075228
    • 10K-564S
    • 2-(2,6-dichlorophenylthio)-N-(2-(phenylthio)ethyl)propanamide
    • 2-[(2,6-dichlorophenyl)sulfanyl]-N-[2-(phenylsulfanyl)ethyl]propanamide
    • Propanamide, 2-[(2,6-dichlorophenyl)thio]-N-[2-(phenylthio)ethyl]-
    • 2-[(2,6-Dichlorophenyl)sulfanyl]-N-[2-(phenylsulfanyl)ethyl]propanamide
    • Inchi: 1S/C17H17Cl2NOS2/c1-12(23-16-14(18)8-5-9-15(16)19)17(21)20-10-11-22-13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3,(H,20,21)
    • InChI Key: LLVHTCLZIKSJNL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1SC(C)C(NCCSC1C=CC=CC=1)=O)Cl

Computed Properties

  • Exact Mass: 385.0128619g/mol
  • Monoisotopic Mass: 385.0128619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 79.7Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 542.5±50.0 °C(Predicted)
  • pka: 14.20±0.46(Predicted)
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